Cas no 74135-10-7 (Sucrose Octasulfate, Sodium Salt)

• Product Name: Sucrose Octasulfate, Sodium Salt
• CAS No: 74135-10-7
• MF: C₁₂H₁₄Na₈O₃₅S₈
• MW: 1158.65672445297
• CID: 59556
• PubChem ID: 9833472
• Update Time: 2025-05-20

Sucrose Octasulfate, Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sucrose octasulfate sodium salt
• Sucrose (13C)12 Octasulfate Sodium Salt
• Sucrose octasulfate sodium
• Sucrose Octasulfate,
• sodium salt of sucrose octasulfate
• sodium salt of sucrose octasulphate
• SODIUM SUCROSE OCTASULFATE
• sucrose octasulphate sodium salt
• sucrose-octa-O-sulphonic acid sodium salt
• a-D-Glucopyranoside, 1,3,4,6-tetra-O-sulfo-b-D-fructofuranosyl,tetrakis(hydrogen sulfate), octasodium salt (9CI)
• 74135-10-7
• AS-83612
• alpha-D-Glucopyranoside, 1,3,4,6-tetra-O-sulfo-beta-D-fructofuranosyl, 2,3,4,6-tetrakis(hydrogen sulfate), sodium salt (1:8)
• Sodium sucrose octasulfate [INCI]
• 1,3,4,6-Tetra-O-sulfo-b-D-fructofuranosyl-2,3,4,6-tetrakis(hydrogen sulfate)-a-D-glucopyranoside sodium salt
• MFCD00933758
• octasodium;[(2R,3R,4S,5R,6R)-2-[(2S,3S,4R,5R)-3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate
• S391KJ684Q
• UNII-S391KJ684Q
• Q27288530
• AKOS032947940
• A904774
• C12H14Na8O35S8
• Sucrosofate sodium
• a-D-Glucopyranoside,1,3,4,6-tetra-O-sulfo-b-D-fructofuranosyl,tetrakis(hydrogen sulfate),sodium salt(9ci)
• a-D-Glucopyranoside, 1,3,4,6-tetra-O-sulfo-b-D-fructofuranosyl,tetrakis(hydrogen sulfate), octasodium salt
• EX-A5420B
• Sucroseoctasulfatesodiumsalt
• Sucrose octasulfate, sodium salt
• D97625
• .ALPHA.-D-GLUCOPYRANOSIDE, 1,3,4,6-TETRA-O-SULFO-.BETA.-D-FRUCTOFURANOSYL, 2,3,4,6-TETRAKIS(HYDROGEN SULFATE), SODIUM SALT (1:8)
• Sucrose Octasulfate, Sodium Salt

• MDL： MFCD00933758
• Inchi： 1S/C12H22O35S8.8Na/c13-48(14,15)37-1-4-6(43-51(22,23)24)8(45-53(28,29)30)9(46-54(31,32)33)11(40-4)42-12(3-39-50(19,20)21)10(47-55(34,35)36)7(44-52(25,26)27)5(41-12)2-38-49(16,17)18;;;;;;;;/h4-11H,1-3H2,(H,13,14,15)(H,16,17,18)(H,19,20,21)(H,22,23,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);;;;;;;;/q;8*+1/p-8/t4-,5-,6-,7-,8+,9-,10+,11-,12+;;;;;;;;/m1......../s1
• InChI Key： CPRSOZZDECJZKH-QRDGSJRXSA-F
• SMILES： S(=O)(=O)([O-])O[C@H]1[C@@H]([C@@H](COS(=O)(=O)[O-])O[C@@]1(COS(=O)(=O)[O-])O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COS(=O)(=O)[O-])O1)OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1157.63000
• Monoisotopic Mass: 1157.6262858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 63
• Rotatable Bond Count: 21
• Complexity: 2130
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 626Ų

Experimental Properties

• Color/Form: White powder
• Melting Point: 159-164°C
• PSA: 626.17000
• LogP: -0.87320

Sucrose Octasulfate, Sodium Salt Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Disaccharides

Additional information on Sucrose Octasulfate, Sodium Salt

Sucrose Octasulfate, Sodium Salt (CAS No: 74135-10-7) - A Comprehensive Overview

Sucrose Octasulfate, Sodium Salt (CAS No: 74135-10-7) is a highly specialized chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is derived from sucrose, a naturally occurring disaccharide, and undergoes a sulfation process to yield its octasulfated form. The sodium salt variant of this compound is particularly valuable due to its enhanced solubility and stability in aqueous solutions, making it suitable for a wide range of applications.

Recent advancements in the field of carbohydrate chemistry have shed light on the unique properties of Sucrose Octasulfate. Researchers have demonstrated that the sulfation process significantly alters the physical and chemical properties of sucrose, leading to the formation of a highly functionalized molecule. The octasulfated derivative exhibits improved bioavailability and pharmacokinetic profiles, which are critical for its use in pharmaceutical applications.

One of the most promising areas of research involving Sucrose Octasulfate, Sodium Salt is its potential in drug delivery systems. Studies have shown that this compound can serve as an effective carrier for hydrophobic drugs, enhancing their solubility and stability during transit through biological systems. Moreover, its biocompatibility and lack of toxicity make it an ideal candidate for targeted drug delivery applications.

In addition to its pharmaceutical applications, Sucrose Octasulfate has found utility in the field of material science. Its unique chemical structure allows it to act as a versatile building block for the synthesis of advanced materials, such as hydrogels and nanocomposites. Recent research has highlighted its potential in developing stimuli-responsive materials that can respond to environmental changes, such as temperature or pH variations.

The synthesis of Sucrose Octasulfate, Sodium Salt involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The sulfation reaction typically employs sulfuric acid as the sulfating agent, followed by neutralization with sodium hydroxide to yield the sodium salt form. Optimization of reaction parameters, such as temperature and reaction time, has been shown to significantly influence the final product's quality.

From an environmental perspective, the production and use of Sucrose Octasulfate have been evaluated for their sustainability credentials. Researchers have explored green chemistry approaches to minimize waste generation and reduce energy consumption during the synthesis process. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

In conclusion, Sucrose Octasulfate, Sodium Salt (CAS No: 74135-10-7) represents a remarkable advancement in carbohydrate chemistry with diverse applications across multiple disciplines. Its unique properties and versatile functionality continue to drive innovative research and development efforts, positioning it as a key compound in both academic and industrial settings.